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Compound of Interest |

Compound Name: Glutarimide, N,3,3-trimethyl-
CAS No.: 25115-67-7
Cat. No.: B12007045

Get Quote

Part 1: Executive Summary (Immediate Action Card)

Compound: Glutarimide, N,3,3-trimethyl- (Also known as 1,3,3-trimethylpiperidine-2,6-dione)
CAS: 3563-58-4 (Analogous to 3,3-Dimethylglutarimide CAS 1123-40-6) Hazard Class: Irritant
(Skin/Eye/Respiratory), Acute Toxicity (Oral).[1]

Core Directive: This compound is a stable cyclic imide. Do not discharge into municipal water

systems. The primary disposal method is high-temperature incineration via a licensed

hazardous waste contractor.

IMMEDIATE DO's

IMMEDIATE DON'Ts

Segregate from strong oxidizers and strong

bases.[1]

DO NOT pour down the sink (persistent

organic).

Label clearly as "Non-Halogenated Organic
Waste" (unless mixed with halogens).[1]

DO NOT mix with nitric acid or perchlorates
(potential for violent reaction).[1]

Dissolve trace residues in combustible solvent

(e.g., acetone) for incineration.

DO NOT dispose of in general trash (bioactive

structural analog).[1]
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Part 2: Chemical Profile & Hazard Identification[2][3]

To dispose of a chemical safely, you must understand its stability and reactivity. N,3,3-

trimethylglutarimide is a structural analog of several CNS-active drugs (e.g., bemegride

derivatives).[1]

2.1 Physicochemical Properties Relevant to Disposal

The N-methylation of the glutarimide ring increases lipophilicity compared to its parent

compound (3,3-dimethylglutarimide), altering its mobility in waste streams.[1]

Property

Value | Characteristic

Disposal Implication

Physical State

Crystalline Solid or Viscous Oil

(purity dependent)

Solids must be dissolved or

containerized; do not flush.[1]

Moderate (Water); High

Pre-dissolve in

acetone/ethanol for liquid

Solubility ) )
(Organic Solvents) waste streams to prevent drain
clogging or precipitation.[1]
) Will not degrade quickly in
N Hydrolytically stable at neutral )
Stability H wastewater; requires thermal
P destruction.[1]
Classified as "Combustible"
) ) rather than "Flammable" for
Flash Point >100°C (Estimated)

transport, but burns in

incinerators.[1]

2.2 Hazard Statements (GHS)

Based on structural analogs (CAS 1123-40-6):

e H302: Harmful if swallowed.[2][3][4]

e H315: Causes skin irritation.[3][5][6]

o H319: Causes serious eye irritation.[4][6][7]
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o H335: May cause respiratory irritation.[2][6]

Part 3: Pre-Disposal Stabilization & Handling

The Scientist's Rationale: Glutarimides are weak acids (though N-methylation removes the
acidic proton on the nitrogen, the ring remains susceptible to nucleophilic attack). The primary
risk during consolidation is accidental ring-opening hydrolysis which can generate heat if mixed
with strong bases, or reaction with oxidizers.[1]

3.1 Waste Stream Segregation

e Solid Waste: Pure compound, contaminated gloves, weighing boats.
o Action: Double-bag in polyethylene (PE) bags or place in a wide-mouth HDPE drum.
e Liquid Waste (Mother Liquors):

o Solvent Check: If the carrier solvent is halogenated (DCM, Chloroform), segregate into
Halogenated Waste.[1]

o Standard: If dissolved in Acetone/Methanol/Ethyl Acetate, segregate into Non-
Halogenated Organic Waste.

3.2 Quenching (Only if Reactive Impurities Present)

If the glutarimide is part of a crude reaction mixture containing unreacted reagents (e.qg., thionyl
chloride, strong bases):

e Protocol: Quench the mixture slowly into an ice/water bath before placing it in the waste
drum. Ensure pH is neutral (pH 6-8) to prevent drum corrosion or pressure buildup.

Part 4: Disposal Workflow (Decision Tree)

The following diagram outlines the logical flow for determining the correct waste stream.
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Figure 1: Decision tree for categorizing N,3,3-trimethylglutarimide waste based on physical
state and solvent composition.

Part 5: Regulatory Framework (RCRA & EPA)[1]

The "Why" behind the Codes: While N,3,3-trimethylglutarimide is not explicitly "P-listed"
(acutely hazardous) or "U-listed" (toxic) by specific CAS number in 40 CFR 261.33, it must be
characterized by its properties.[1]
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e Characteristic Waste:

o If dissolved in a flammable solvent (Flash point < 60°C), it carries the D001 (Ignitable)
code.[1]

o If the waste exhibits toxicity characteristic leaching (unlikely for this specific compound but
possible for heavy metal catalysts used in synthesis), it requires TCLP testing.

e Process Waste:

o In the absence of a specific listing, it is treated as Non-Regulated Chemical Wasteunless it
exhibits hazardous characteristics. However, Best Management Practice (BMP) dictates
treating it as hazardous organic waste due to its biological activity potential.

Recommended Labeling:

Contents: Organic Waste, Toxic (Glutarimide Derivative). [1] Constituents: N,3,3-

trimethylglutarimide (5%), Acetone (95%). [1] Hazards: Irritant, Flammable (if in solvent).[1]

Part 6: Emergency Contingencies (Spill Control)

Scenario: A 100g bottle of solid N,3,3-trimethylglutarimide shatters on the floor.

e PPE: Don nitrile gloves, safety goggles, and a P95 particulate respirator (to prevent

inhalation of dust).

o Containment: Do not dry sweep (creates dust). Cover the spill with a damp paper towel or

use an inert absorbent (vermiculite).
e Cleanup:

o Scoop the wet material into a wide-mouth jar.
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o Wipe the surface with a soap/water solution (glutarimides are moderately water-soluble).

o Place all cleanup materials (wipes, gloves) into the hazardous waste bag.

» Verification: No specific colorimetric test exists; visual inspection for white powder residue is
sufficient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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